Cas no 2173996-35-3 (tert-butyl 4-(5-bromofuran-2-yl)piperidine-1-carboxylate)

• Product Name: tert-butyl 4-(5-bromofuran-2-yl)piperidine-1-carboxylate
• CAS No: 2173996-35-3
• MF: C₁₄H₂₀BrNO₃
• MW: 330.217503547668
• CID: 6571147
• PubChem ID: 137951563
• Update Time: 2025-10-29

tert-butyl 4-(5-bromofuran-2-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(5-bromofuran-2-yl)piperidine-1-carboxylate
• 1-Piperidinecarboxylic acid, 4-(5-bromo-2-furanyl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C14H20BrNO3/c1-14(2,3)19-13(17)16-8-6-10(7-9-16)11-4-5-12(15)18-11/h4-5,10H,6-9H2,1-3H3
• InChI Key： SKFDWDWAGNPXBI-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(C2=CC=C(Br)O2)CC1

Experimental Properties

• Density: 1.332±0.06 g/cm3(Predicted)
• Boiling Point: 369.3±42.0 °C(Predicted)
• pka: -2.00±0.40(Predicted)

Additional information on tert-butyl 4-(5-bromofuran-2-yl)piperidine-1-carboxylate

Recent Advances in the Synthesis and Applications of tert-Butyl 4-(5-Bromofuran-2-yl)piperidine-1-carboxylate (CAS: 2173996-35-3)

In recent years, the compound tert-butyl 4-(5-bromofuran-2-yl)piperidine-1-carboxylate (CAS: 2173996-35-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, featuring a bromofuran moiety and a piperidine scaffold, serves as a versatile intermediate in the synthesis of bioactive molecules. Its unique structural properties make it a valuable building block for drug discovery, particularly in the development of kinase inhibitors, antimicrobial agents, and central nervous system (CNS) therapeutics.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of tert-butyl 4-(5-bromofuran-2-yl)piperidine-1-carboxylate in the synthesis of novel PI3K inhibitors. Researchers utilized this compound as a key intermediate to introduce the furan ring into the core structure of the inhibitor, which demonstrated potent activity against cancer cell lines. The bromine atom at the 5-position of the furan ring allowed for further functionalization via cross-coupling reactions, enabling the exploration of diverse chemical space.

Another significant application of this compound was reported in a 2024 paper in ACS Chemical Biology, where it was employed in the development of antimicrobial peptides (AMPs). The piperidine moiety provided a rigid scaffold that enhanced the stability of the peptides, while the bromofuran group facilitated interactions with bacterial membranes. The resulting AMPs exhibited broad-spectrum activity against drug-resistant strains, including MRSA and Pseudomonas aeruginosa.

Recent advancements in synthetic methodologies have also improved the accessibility of tert-butyl 4-(5-bromofuran-2-yl)piperidine-1-carboxylate. A 2023 study in Organic Letters described a novel one-pot synthesis route that reduced the number of steps and improved overall yield. This method utilized a palladium-catalyzed coupling reaction between 5-bromofuran-2-carboxylic acid and a protected piperidine derivative, followed by Boc protection to yield the final product. The optimized protocol has been adopted by several pharmaceutical companies for large-scale production.

In addition to its applications in drug discovery, this compound has shown promise in materials science. A 2024 report in Chemical Communications demonstrated its use as a precursor for organic semiconductors. The bromofuran group was converted into a thiophene derivative via a sulfur insertion reaction, resulting in a material with high charge carrier mobility. This finding opens new avenues for the development of flexible electronics and bioelectronic devices.

Despite these advancements, challenges remain in the handling and storage of tert-butyl 4-(5-bromofuran-2-yl)piperidine-1-carboxylate. Due to its sensitivity to light and moisture, researchers recommend storing the compound under inert conditions and using it immediately after purification. Future studies are expected to focus on improving the stability of this intermediate and exploring its potential in emerging therapeutic areas, such as targeted protein degradation and RNA modulation.

In conclusion, tert-butyl 4-(5-bromofuran-2-yl)piperidine-1-carboxylate (CAS: 2173996-35-3) continues to be a valuable tool in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, combined with recent methodological improvements, ensures its relevance in the development of next-generation therapeutics and functional materials. Ongoing research will likely uncover additional applications for this compound, further solidifying its importance in the field.